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Compound of Interest

Compound Name: RS100329 hydrochloride

Cat. No.: B1662274

Essential Safety and Handling Guide for
RS100329 Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational plans, and disposal
procedures for handling RS100329 hydrochloride (CAS: 1215654-26-4). Adherence to these
guidelines is critical to ensure personal safety and maintain a secure laboratory environment.

Product Information and Physical Properties

RS100329 hydrochloride is a potent and selective alA-adrenoceptor antagonist. It is supplied
as a white solid and is soluble in water.
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Property Value Source
CAS Number 1215654-26-4 [1]12]
Molecular Formula C20H25F3N403-HCI [2]
Molecular Weight 462.89 g/mol [2]
Appearance White Solid

Solubility Soluble to 100 mM in water [2]

Store at room temperature for
N short term. For long-term
Storage Conditions _
storage, keep at -20°C in a dry

and dark place.

Personal Protective Equipment (PPE)

Due to the biologically active nature of RS100329 hydrochloride, a comprehensive approach
to personal protection is mandatory. The following PPE must be worn at all times when
handling this compound.
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PPE Category

Required Equipment

Specifications

Eye Protection

Safety glasses with side

shields or goggles

Must be worn to prevent eye

contact with dust or solutions.

Hand Protection

Nitrile gloves

Inspect gloves for tears or
holes before use. Change
gloves frequently and

immediately if contaminated.

Body Protection

Laboratory coat

A fully buttoned lab coat
should be worn to protect skin

and clothing.

Respiratory Protection

Use in a well-ventilated area. If
handling large quantities or if
dust is generated, a NIOSH-
approved respirator may be

necessary.

A chemical fume hood is the

preferred engineering control.

Operational Plan: Step-by-Step Handling

Procedures

This section outlines the procedural workflow for the safe handling and use of RS100329

hydrochloride from receipt to disposal.

Receiving and Storage

 Inspect: Upon receipt, visually inspect the container for any damage or leaks.

o Verify: Confirm that the product name and CAS number on the label match the order.

o Store: Transfer the compound to the appropriate storage location as specified in the table

above. Ensure the container is tightly sealed.

Preparation of Stock Solutions

o Work Area: All weighing and solution preparation should be conducted in a chemical fume

hood to minimize inhalation exposure.
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» Weighing: Carefully weigh the desired amount of the solid compound. Avoid generating dust.
» Dissolving: Add the solvent (e.g., water) to the solid. Gently agitate until fully dissolved.

o Labeling: Clearly label the solution container with the compound name, concentration,
solvent, and date of preparation.

Experimental Use

o Controlled Area: Conduct all experiments involving RS100329 hydrochloride in a
designated and clearly marked area.

» Avoid Contact: Take all necessary precautions to avoid direct contact with skin, eyes, and
clothing.

o Post-Experiment: Decontaminate all work surfaces and equipment after use.

Emergency Procedures

Immediate and appropriate action is crucial in the event of accidental exposure or a spill.
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Emergency Situation

First Aid and Spill Response

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, occasionally lifting
the upper and lower eyelids. Seek medical

attention.

Skin Contact

Immediately wash the affected area with soap
and plenty of water. Remove contaminated
clothing. Seek medical attention if irritation

persists.

Inhalation

Move the individual to fresh air. If not breathing,
give artificial respiration. If breathing is difficult,

give oxygen. Seek medical attention.

Ingestion

Do not induce vomiting. Wash out mouth with
water, provided the person is conscious. Seek

immediate medical attention.

Small Spill

Wear appropriate PPE. Carefully sweep up the
solid material, avoiding dust generation, and
place it in a sealed container for disposal. Clean
the spill area with a suitable decontaminating

agent.

Large Spill

Evacuate the area. Restrict access. Wear
appropriate PPE, including respiratory
protection. Follow institutional procedures for

large chemical spills.

Disposal Plan

All waste containing RS100329 hydrochloride must be treated as hazardous chemical waste

and disposed of in accordance with institutional, local, state, and federal regulations.

o Waste Collection:

o Solid Waste: Collect unused solid compound and any contaminated disposable materials

(e.g., weigh boats, paper towels) in a clearly labeled, sealed hazardous waste container.
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o Liquid Waste: Collect all solutions containing RS100329 hydrochloride in a labeled,
sealed, and appropriate hazardous liquid waste container. Do not mix with incompatible
waste streams.

e Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name "RS100329 hydrochloride," and the primary hazards.

o Storage Pending Disposal: Store waste containers in a designated, secure, and well-
ventilated secondary containment area, away from incompatible materials.

e Arranging for Disposal: Contact your institution's Environmental Health and Safety (EHS)
office to arrange for the pickup and proper disposal of the hazardous waste. Do not pour any
solutions down the drain.

Workflow for Handling RS100329 Hydrochloride
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Workflow for Safe Handling of RS100329 Hydrochloride
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Caption: Workflow for the safe handling of RS100329 hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1662274?utm_src=pdf-body-img
https://www.benchchem.com/product/b1662274?utm_src=pdf-body
https://www.benchchem.com/product/b1662274?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662274?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

References

e 1. apexbt.com [apexbt.com]
e 2. RS 100329 hydrochloride | Adrenergic al Receptors | Tocris Bioscience [tocris.com]
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[https://www.benchchem.com/product/b1662274#personal-protective-equipment-for-
handling-rs100329-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.apexbt.com/downloader/document/B5091/MSDS.pdf
https://www.tocris.com/products/rs-100329-hydrochloride_1325
https://www.benchchem.com/product/b1662274#personal-protective-equipment-for-handling-rs100329-hydrochloride
https://www.benchchem.com/product/b1662274#personal-protective-equipment-for-handling-rs100329-hydrochloride
https://www.benchchem.com/product/b1662274#personal-protective-equipment-for-handling-rs100329-hydrochloride
https://www.benchchem.com/product/b1662274#personal-protective-equipment-for-handling-rs100329-hydrochloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1662274?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662274?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

